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Compound of Interest

Compound Name: Apigenin 5-O-neohesperidoside

Cat. No.: B1153349 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. While specific disposal protocols for Apigenin 5-O-neohesperidoside are not

readily available, the following procedures are based on the safety data for the closely related

compound, Apigenin, and general laboratory chemical waste guidelines. This guide provides a

direct, step-by-step operational plan for its disposal.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is imperative to handle Apigenin 5-O-
neohesperidoside with appropriate personal protective equipment (PPE). Based on safety

data sheets for Apigenin, this compound is classified as a skin and eye irritant and may cause

respiratory irritation[1][2][3][4].

Key Experimental Protocols for Safe Handling:

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize dust inhalation[2][3].

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side protection[1].

Hand Protection: Use chemical-resistant gloves tested according to EN 374[1].
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Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin

contact[2][3].

Hygiene Measures: Wash hands thoroughly after handling the compound and before

breaks[1][3]. Keep away from food and drink[1].

Step-by-Step Disposal Procedure
This material and its container must be disposed of as hazardous waste[1]. Do not allow the

product to enter drains or waterways[1][4].

Waste Identification and Collection:

Treat all unused Apigenin 5-O-neohesperidoside and any materials contaminated with it

(e.g., filter paper, gloves, vials) as hazardous chemical waste[5][6].

Collect the waste in a designated, compatible, and properly sealed container[5][6][7]. The

original container is often the best choice for storing the waste[5].

Labeling:

Clearly label the waste container with a hazardous waste tag as soon as waste

accumulation begins[5][7]. The label should identify the contents as "Hazardous Waste"

and include the chemical name "Apigenin 5-O-neohesperidoside".

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials[2][6].

Utilize secondary containment to prevent spills[7].

Recommended storage temperature for Apigenin is between 15-25°C, though some

suppliers recommend -20°C for long-term stability[1][3][4].

Disposal:
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Dispose of the contents and container in accordance with local, regional, and national

regulations[1][2].

Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous

waste disposal company to arrange for pickup and final disposal[8]. The final disposal

method is often incineration[6].

Empty Container Disposal:

If the container is completely empty, it may be possible to dispose of it as regular trash

after triple-rinsing with a suitable solvent[5][8].

The rinseate (the solvent used for rinsing) must be collected and disposed of as

hazardous waste[5].

After rinsing, all chemical labels on the container should be defaced or removed before

disposal[5].

Quantitative Data Summary
The following table summarizes key quantitative and qualitative data for Apigenin, which can be

used as a reference for handling Apigenin 5-O-neohesperidoside.
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Parameter Value/Information Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][3][4]

GHS Precautionary

Statements

P261, P264, P280,

P302+P352,

P305+P351+P338, P501

[2][4]

Recommended Storage Temp. 15 – 25 °C or -20 °C [1][3][4]

Theoretical Oxygen Demand 1,776 mg/mg [1]

Theoretical Carbon Dioxide 2,443 mg/mg [1]

Log KOW (Octanol/Water) 3.02 [1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Apigenin 5-O-
neohesperidoside.
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Step 2: 
Collect Waste in a

Designated Hazardous
Waste Container
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Caption: Disposal workflow for Apigenin 5-O-neohesperidoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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